Cas no 81166-22-5 (3-PENTENOIC ACID, 5-BROMO-, METHYL ESTER)

81166-22-5 structure
Product name:3-PENTENOIC ACID, 5-BROMO-, METHYL ESTER
3-PENTENOIC ACID, 5-BROMO-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- 3-PENTENOIC ACID, 5-BROMO-, METHYL ESTER
- 81166-22-5
- Methyl 5-bromopent-3-enoate
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- Inchi: InChI=1S/C6H9BrO2/c1-9-6(8)4-2-3-5-7/h2-3H,4-5H2,1H3/b3-2+
- InChI Key: YTBXNIPJPAPVPW-NSCUHMNNSA-N
Computed Properties
- Exact Mass: 191.97859g/mol
- Monoisotopic Mass: 191.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 26.3Ų
3-PENTENOIC ACID, 5-BROMO-, METHYL ESTER Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743041-1g |
Methyl-5-bromopent-3-enoate |
81166-22-5 | 98% | 1g |
¥5752.00 | 2024-07-28 |
3-PENTENOIC ACID, 5-BROMO-, METHYL ESTER Related Literature
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1. Book reviews
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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3. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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